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Cat. No.: B1238626

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proliferin (PLF) is a hormone belonging to the prolactin/growth hormone family that plays a
significant role in various physiological and pathological processes, including cell proliferation,
angiogenesis, and tumorigenesis. The Proliferin ELISA (Enzyme-Linked Immunosorbent
Assay) kit is a quantitative immunoassay designed for the sensitive and specific measurement
of Proliferin in a variety of biological samples, such as serum, plasma, and cell culture
supernatants. This document provides detailed application notes and experimental protocols to
guide researchers in obtaining accurate and reproducible results.

Applications

The quantitative measurement of Proliferin can provide valuable insights in several areas of
research:

e Oncology Research: Studying the role of Proliferin in tumor progression, angiogenesis, and
as a potential biomarker for certain cancers.

» Angiogenesis Research: Investigating the mechanisms of blood vessel formation and the
role of Proliferin as a pro-angiogenic factor.
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o Cell Proliferation Studies: Quantifying the effect of various stimuli or inhibitors on cell growth
where Proliferin is a key regulator.

» Drug Development: Screening for therapeutic agents that modulate Proliferin expression or
activity.

Principle of the Assay

This kit employs a quantitative sandwich enzyme immunoassay technique. A monoclonal
antibody specific for Proliferin has been pre-coated onto a microplate. Standards and samples
are pipetted into the wells, and any Proliferin present is bound by the immobilized antibody.
After washing away any unbound substances, an enzyme-linked polyclonal antibody specific
for Proliferin is added to the wells. Following a wash to remove any unbound antibody-enzyme
reagent, a substrate solution is added to the wells, and color develops in proportion to the
amount of Proliferin bound in the initial step. The color development is stopped, and the
intensity of the color is measured.

Data Presentation
Typical Standard Curve

A standard curve should be generated for each set of samples assayed. The following data is
for demonstration purposes only and should not be used to calculate results.

Proliferin (ng/mL) Optical Density (OD)
20 2.458
10 1.621
5 0.988
2.5 0.543
1.25 0.289
0.625 0.151
0.312 0.078
0 (Blank) 0.012
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Kit Performance

Parameter Specification
Assay Range 0.312 ng/mL - 20 ng/mL
Sensitivity < 0.15 ng/mL

High specificity for mouse Proliferin. No

Specificity significant cross-reactivity with related
molecules.
Precision Intra-Assay: CV < 8% Inter-Assay: CV < 10%

Experimental Protocols
Sample Preparation

Proper sample collection, storage, and preparation are crucial for accurate results. Avoid
repeated freeze-thaw cycles.

o Cell Culture Supernatants: Centrifuge cell culture media at 1,500 rpm for 10 minutes at 4°C
to remove particulates. Aliquot and store samples at -80°C.

e Serum: Use a serum separator tube (SST) and allow samples to clot for 30 minutes at room
temperature before centrifugation for 15 minutes at 1,000 x g. Remove serum and assay
immediately or aliquot and store samples at -80°C.

e Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge for 15
minutes at 1,000 x g within 30 minutes of collection. Assay immediately or aliquot and store
samples at -80°C.

» Tissue Homogenates: Rinse tissues with ice-cold PBS to remove excess blood. Homogenize
the tissue in a suitable buffer (e.g., RIPA buffer) on ice. Centrifuge the homogenate at 10,000
x g for 15 minutes at 4°C. Collect the supernatant and assay immediately or aliquot and
store at -80°C.

Reagent Preparation

Bring all reagents to room temperature before use.
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Wash Buffer (1x): If the provided Wash Buffer is a concentrate (e.g., 20x), dilute it with
deionized or distilled water to prepare a 1x working solution.

Standard: Reconstitute the Proliferin standard with the recommended volume of Standard
Diluent to create a stock solution. Allow the standard to sit for a minimum of 15 minutes with
gentle agitation prior to making dilutions.

Standard Curve Preparation: Prepare a serial dilution of the standard stock solution in
Standard Diluent to create a seven-point standard curve. A common dilution series is 20, 10,
5, 2.5, 1.25, 0.625, and 0.312 ng/mL. Use the Standard Diluent as the zero standard (O
ng/mL).

Detection Antibody: Reconstitute or dilute the Detection Antibody to its working concentration
as specified in the kit manual.

Enzyme Conjugate: Dilute the enzyme conjugate (e.g., HRP-Streptavidin) to its working
concentration.

Assay Procedure

Add Standards and Samples: Add 100 pL of each standard and sample to the appropriate
wells. It is recommended to run all standards and samples in duplicate.

Incubate: Cover the plate with an adhesive sealer and incubate for 2 hours at 37°C.

Wash: Aspirate each well and wash, repeating the process three times for a total of four
washes. Wash by filling each well with 1x Wash Buffer (300 pL) using a squirt bottle, multi-
channel pipette, manifold dispenser, or autowasher. Complete removal of liquid at each step
is essential for good performance. After the last wash, remove any remaining Wash Buffer by
aspirating or decanting. Invert the plate and blot it against clean paper towels.

Add Detection Antibody: Add 100 pL of the working solution of Detection Antibody to each
well.

Incubate: Cover the plate and incubate for 1 hour at 37°C.

Wash: Repeat the wash step as in step 3.
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e Add Enzyme Conjugate: Add 100 pL of the working solution of Enzyme Conjugate to each
well.

 Incubate: Cover the plate and incubate for 30 minutes at 37°C.

e Wash: Repeat the wash step as in step 3.

e Add Substrate: Add 90 pL of Substrate Solution to each well.

 Incubate: Incubate the plate for 15-20 minutes at room temperature in the dark.

o Stop Reaction: Add 50 pL of Stop Solution to each well. The color in the wells should change
from blue to yellow.

» Read Plate: Read the optical density of each well within 30 minutes, using a microplate
reader set to 450 nm.

Data Analysis
o Average Duplicates: Calculate the average absorbance for each set of duplicate standards,
controls, and samples.

o Subtract Blank: Subtract the average zero standard optical density from all other readings.

e Generate Standard Curve: Plot the mean absorbance for each standard on the y-axis
against the concentration on the x-axis and draw a best-fit curve. A four-parameter logistic
(4-PL) curve fit is often recommended.

o Calculate Concentrations: Use the standard curve to interpolate the concentration of
Proliferin in the samples. Remember to multiply the interpolated concentration by the
dilution factor if samples were diluted.

Visualization of Key Processes
ELISA Workflow
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Caption: Workflow of the Proliferin Sandwich ELISA.

Proliferin Signaling Pathway

Proliferin has been shown to activate several downstream signaling cascades, including the
PI3K/Akt/mTOR and MAPK pathways, which are critical for cell proliferation and survival.
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Caption: Proliferin signaling pathways.
» To cite this document: BenchChem. [Proliferin ELISA Kit: Application Notes and Protocols for

Quantitative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238626#proliferin-elisa-kit-for-quantitative-analysis]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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